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Compound of Interest

Compound Name: Sulfo-Cy7.5 dicarboxylic acid

Cat. No.: B15137910 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Sulfo-Cy7.5 dicarboxylic acid, a bifunctional near-infrared fluorescent dye. By

adhering to these procedural steps, you can minimize risks and ensure the integrity of your

research.

Sulfo-Cy7.5 dicarboxylic acid is a valuable tool in various applications, including in vivo

imaging, flow cytometry, and fluorescence immunoassays.[1] Proper handling and disposal are

critical for both personal safety and environmental protection.

Personal Protective Equipment (PPE)
When handling Sulfo-Cy7.5 dicarboxylic acid, a comprehensive personal protective

equipment plan is mandatory. The following table outlines the minimum required PPE to

prevent skin and eye contact with this chemical.
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Body Part Required PPE Specifications and Notes

Hands Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always double-

glove. Check the

manufacturer's data for

breakthrough times.[2]

Eyes/Face
Safety Goggles and Face

Shield

Goggles must be splash-proof.

A face shield should be worn

over the goggles when

handling solutions or the solid

powder form of the dye.[3]

Body
Laboratory Coat and

Chemical-Resistant Apron

A buttoned lab coat is the

minimum requirement. A

chemical-resistant apron

should be worn over the lab

coat when there is a risk of

splashing.[2][3]

Operational Plan: Step-by-Step Handling
Follow these procedures to ensure the safe handling of Sulfo-Cy7.5 dicarboxylic acid from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, the product is shipped under ambient temperature as a non-hazardous

chemical and is stable for several weeks during ordinary shipping.[4]

For short-term storage (days to weeks), keep the container in a dry, dark place at 0 - 4°C.[4]

For long-term storage (months to years), store at -20°C.[1][4][5][6]

Always avoid prolonged exposure to light and ensure the product is desiccated.[1][5][6]

2. Preparation of Solutions:
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All handling of the solid dye and its solutions must be conducted in a certified chemical fume

hood to minimize the risk of inhaling hazardous vapors or dust.[3]

Sulfo-Cy7.5 dicarboxylic acid has good solubility in water, DMF, and DMSO.[5][6]

When dissolving, use the appropriate solvent and gently vortex to mix, avoiding the

formation of excessive bubbles, as cyanine dyes can be inactivated by oxygen.[7]

3. Handling and Use:

Treat all chemicals as potentially hazardous.[7]

Avoid contact with eyes, skin, and clothing.[8]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly with soap and water after handling.[8]

Disposal Plan
All materials contaminated with Sulfo-Cy7.5 dicarboxylic acid must be treated as hazardous

waste.

Solid Waste: Contaminated gloves, bench paper, and other disposable materials should be

placed in a clearly labeled, sealed hazardous waste container.[3]

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[2][9] While this specific compound is not mercury-based, the disposal

guidelines for other hazardous fluorescent materials, such as fluorescent bulbs, emphasize

the importance of not discarding them with regular trash and taking them to authorized

recyclers or hazardous waste facilities.[10][11][12][13]
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The following diagram illustrates the standard workflow for handling Sulfo-Cy7.5 dicarboxylic
acid in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Sulfo-Cy7.5 Dicarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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